1-(5-Bromo-4-chloro-6-morpholinopyrimidin-2-yl)-1H-pyrrole-2-carbaldehyde

• Molecular Formula: C13H12BrClN4O2
• Molecular Weight: 371.62 g/mol
• SMILES: C1COCCN1C2=C(C(=NC(=N2)N3C=CC=C3C=O)Cl)Br
• InChI: InChI=1S/C13H12BrClN4O2/c14-10-11(15)16-13(19-3-1-2-9(19)8-20)17-12(10)18-4-6-21-7-5-18/h1-3,8H,4-7H2
• InChIKey: SZCIEEYIKJCMEG-UHFFFAOYSA-N

Sourcing a polyhalogenated pyrimidinyl-pyrrole scaffold with orthogonal reactive handles for sequential derivatization often results in supply inconsistency and limited analytical characterization. This compound, supplied with batch-specific QC (NMR, HPLC, GC), directly addresses these pain points. - Orthogonal Br/Cl sites enable regioselective Suzuki then Buchwald-Hartwig coupling, maximizing library diversity in two steps. - Morpholine ring enhances solubility & provides an H-bond acceptor; pyrrole-2-carbaldehyde offers a handle for reductive amination. - Physicochemical profile (LogP 2.33, TPSA 60.25 Ų, MW 371.62) sits within drug-like space, ideal for kinase inhibitor programs targeting PI3K/mTOR or JAK families.

Polyhalogenated Morpholinopyrimidinyl-Pyrrole Intermediate for Kinase Libraries

1-(5-Bromo-4-chloro-6-morpholinopyrimidin-2-yl)-1H-pyrrole-2-carbaldehyde (CAS 1354783-19-9) is a heterocyclic building block comprising a morpholinopyrimidine core substituted with bromine at the 5-position, chlorine at the 4-position, and an N-linked pyrrole-2-carbaldehyde moiety, yielding a molecular formula of C13H12BrClN4O2 (MW 371.62 g/mol) . This compound belongs to the class of substituted pyrimidinyl-pyrroles, scaffolds which have been patented as kinase inhibitor templates by multiple pharmaceutical organizations [1]. Its polyhalogenated structure provides orthogonal synthetic handles (Br vs. Cl) for sequential cross-coupling, enabling the construction of complex, diversified compound libraries in medicinal chemistry campaigns [2].

• Orthogonal Br/Cl handles enable sequential cross-coupling

• Morpholine ring enhances solubility and H-bond interactions

• Pyrrole-2-carbaldehyde moiety for reductive amination

• Scaffold patented as kinase inhibitor template

• [1] Nerviano Medical Sciences S.R.L. (2014). Substituted Pyrimidinyl-Pyrroles Active as Kinase Inhibitors. U.S. Patent Application Publication No. US 2014/0155421 A1. View Source
• [2] NuFind. (n.d.). Regioselective halogenation of aminopyrimidinyl-pyrrole carboxylic acid derivatives. Retrieved from https://nufind.nu.edu.sa/EdsRecord/edsair,edsair.doi...........46ba3723cc91b09794d10e1716a3fbbe View Source

Why Simpler Pyrimidinyl-Pyrrole Analogs Cannot Substitute

Simpler analogs, such as the unsubstituted 1-pyrimidin-2-yl-1H-pyrrole-2-carbaldehyde (CAS 383136-27-4), lack the morpholine ring and halogen substituents, resulting in fundamentally different physicochemical properties (LogP, TPSA, boiling point) and reduced synthetic versatility . The target compound's unique combination of a morpholine group (enhancing solubility and offering a hydrogen-bond acceptor site) and two orthogonal halogen atoms (Br and Cl with divergent cross-coupling reactivity) is not replicated in commonly available alternatives . Substituting this compound with a des-bromo or des-chloro analog, both of which lack evidence of commercial availability, would eliminate the capacity for regioselective sequential derivatization crucial for efficient SAR exploration in kinase inhibitor programs [1].

Loss of orthogonal halogen handles

Simpler analogs lack Br/Cl, eliminating regioselective sequential derivatization for SAR exploration.

Altered physicochemical profile

Morpholine and halogen substituents shift LogP and TPSA, which may change permeability and solubility characteristics.

Inconsistent QC documentation

Alternative pyrimidine analogs frequently lack batch-specific NMR, HPLC, and GC analytical reports, limiting procurement confidence.

• [1] MDPI. (2018). Synthesis and PI3 Kinase Inhibition Activity of Some Novel Trisubstituted Morpholinopyrimidines. Retrieved from https://www.mdpi.com View Source

Comparative Evidence Against Structural Analogs

Enhanced Lipophilicity for Membrane Permeability

The target compound exhibits a computed LogP of 2.3323, compared to 1.07980 for the unsubstituted core analog 1-pyrimidin-2-yl-1H-pyrrole-2-carbaldehyde, representing a ΔLogP of +1.25 . This corresponds to an approximately 18-fold increase in the octanol/water partition coefficient, which, according to class-level understanding, can significantly enhance passive membrane permeability and is likely to impact both cellular assay potency and pharmacokinetic profiles [1].

Lipophilicity (LogP)

Class-level inference

2.33 vs 1.08 Δ +1.25

Reported higher LogP may support permeability screening for kinase inhibitor leads.

Computed values; cross-study comparison.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	2.3323
Comparator Or Baseline	1-Pyrimidin-2-yl-1H-pyrrole-2-carbaldehyde: 1.07980
Quantified Difference	ΔLogP = +1.25 (approximately 18-fold increase in partition coefficient)
Conditions	Computed values; cross-study comparison using vendor-reported data

Why This Matters

For procurement decisions in a drug discovery setting, the target compound’s higher LogP suggests it is a more suitable starting point for designing brain-penetrant or otherwise membrane-permeable kinase inhibitor leads compared to the simpler, less lipophilic core.

• [1] Waring, M. J. (2010). Lipophilicity in drug discovery. Expert Opinion on Drug Discovery, 5(3), 235-248. (Class-level inference). View Source

Modulated Topological Polar Surface Area

The TPSA of the target compound is 60.25 Ų, compared to 47.78 Ų for the 1-pyrimidin-2-yl-1H-pyrrole-2-carbaldehyde core . This increase of 12.47 Ų is attributable to the morpholine ether oxygen and additional nitrogen atoms, placing it closer to the commonly cited threshold of 140 Ų for oral bioavailability [1]. While both compounds remain well below this ceiling, the higher TPSA of the target compound may afford a more balanced solubility-permeability profile.

Topological Polar Surface Area

Class-level inference

Δ +12.47 Ų Target 60.25 vs Core 47.78

Higher TPSA may influence solubility-permeability balance in library design.

Computed values; below 140 Ų threshold.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	60.25 Ų
Comparator Or Baseline	1-Pyrimidin-2-yl-1H-pyrrole-2-carbaldehyde: 47.78 Ų
Quantified Difference	ΔTPSA = +12.47 Ų
Conditions	Computed values; cross-study comparison using vendor-reported data

Why This Matters

The distinct TPSA value, resulting from the morpholine moiety, provides a quantitative basis for prioritizing this compound over the less polar core scaffold when designing libraries where intestinal absorption or blood-brain barrier penetration needs to be precisely balanced.

• [1] Veber, D. F., et al. (2002). Molecular properties that influence the oral bioavailability of drug candidates. Journal of Medicinal Chemistry, 45(12), 2615-2623. (Class-level inference). View Source

Batch-Specific QC Documentation Advantage

Bidepharm supplies this compound with a standard purity of 97% (HPLC) and provides batch-specific quality control documentation including NMR, HPLC, and GC analytical reports . In contrast, many suppliers of structurally similar but non-identical analogs (e.g., 5-bromo-2-chloro-4-morpholinopyrimidine) lack equivalent QC transparency or offer lower certified purity levels without comprehensive analytical data .

Batch-Specific QC

Supplier-reported

97% HPLC
with NMR, HPLC, GC reports

Supports reproducibility in regulated R&D procurement.

Data to verify; vendor-reported documentation.

Evidence Dimension	Certified Purity & QC Documentation
Target Compound Data	97% purity (HPLC) with NMR, HPLC, GC batch-specific reports
Comparator Or Baseline	5-Bromo-2-chloro-4-morpholinopyrimidine (CAS 139502-01-5): purity claims often lack comprehensive QC documentation
Quantified Difference	Not directly quantifiable; presence vs. absence of multi-technique QC documentation
Conditions	Vendor-reported data; comparison of technical datasheet completeness

Why This Matters

For procurement in regulated pharmaceutical R&D environments, the availability of comprehensive, batch-specific QC data directly impacts the reproducibility of downstream synthetic steps and the reliability of biological assay results, making this compound a lower-risk choice compared to less rigorously characterized alternatives.

Orthogonal Halogen Handles for Sequential Derivatization

The target compound possesses both a bromine (at the 5-position) and a chlorine (at the 4-position) on the pyrimidine ring. Class-level knowledge indicates that aryl bromides undergo palladium-catalyzed cross-couplings (e.g., Suzuki, Sonogashira) significantly faster than aryl chlorides, enabling sequential, site-selective functionalization [1]. The regioselective halogenation of aminopyrimidinyl-pyrrole scaffolds has been specifically documented as a strategy for generating diversified kinase inhibitor libraries [2]. In contrast, the simpler, non-halogenated analog 1-pyrimidin-2-yl-1H-pyrrole-2-carbaldehyde lacks these synthetic handles entirely, while the monohalogenated analogs (if they were available) would offer only a single site for derivatization, limiting library diversification efficiency.

Orthogonal Halogen Handles

Class-level inference

2 handles (Br, Cl) vs 0–1 handle(s)

Enables sequential site-selective derivatization for SAR exploration.

Based on ArBr vs ArCl relative cross-coupling reactivity.

Evidence Dimension	Number of Orthogonal Halogen Handles
Target Compound Data	Two orthogonal halogens (Br and Cl) with divergent cross-coupling reactivity
Comparator Or Baseline	1-Pyrimidin-2-yl-1H-pyrrole-2-carbaldehyde: zero halogen handles; hypothetical monohalogenated analogs: one handle
Quantified Difference	Qualitative: double orthogonal vs. zero or single site derivatization capacity
Conditions	Class-level inference based on established relative reactivity of aryl bromides vs. aryl chlorides in Pd-catalyzed coupling reactions

Why This Matters

For medicinal chemistry teams, the ability to perform two sequential and chemoselective derivatizations on a single scaffold dramatically increases the efficiency of SAR exploration and library construction, directly reducing the time and cost per compound synthesized in lead optimization programs.

• [1] Miyaura, N., & Suzuki, A. (1995). Palladium-catalyzed cross-coupling reactions of organoboron compounds. Chemical Reviews, 95(7), 2457-2483. (Class-level inference). View Source
• [2] NuFind. (n.d.). Regioselective halogenation of aminopyrimidinyl-pyrrole carboxylic acid derivatives. Retrieved from https://nufind.nu.edu.sa View Source

Optimal Application Scenarios in R&D

Kinase Inhibitor Library Synthesis via Sequential Cross-Coupling

The orthogonal reactivity of the bromine and chlorine atoms on the pyrimidine ring, as established in Section 3, makes this compound an ideal central scaffold for generating libraries of trisubstituted morpholinopyrimidines. Researchers can first exploit the more reactive aryl bromide at the 5-position for a Suzuki coupling to introduce an aryl or heteroaryl group, followed by a Buchwald-Hartwig amination or another coupling at the 4-chloro position, achieving high structural diversity in just two steps from a single purchased intermediate . This sequential strategy is directly aligned with the synthesis of PI3K/mTOR inhibitors, where morpholinopyrimidine scaffolds are validated pharmacophores [1].

Aldehyde-Based Bioconjugation and Fragment Elaboration

The pyrrole-2-carbaldehyde moiety provides a reactive carbonyl handle for reductive amination with primary or secondary amines, enabling the late-stage introduction of solubilizing groups, fluorophores, or affinity tags. Compared to the non-halogenated analog 1-pyrimidin-2-yl-1H-pyrrole-2-carbaldehyde, which also bears an aldehyde, the target compound's higher lipophilicity (ΔLogP +1.25) and larger molecular surface area may lead to superior performance in cellular assays where passive membrane permeability is critical.

Quality-Controlled Building Block for Preclinical Candidates

The availability of batch-specific QC documentation (NMR, HPLC, GC) as part of the procurement from Bidepharm directly supports GLP-like compound management standards. For teams advancing a lead series toward candidate nomination, the use of a rigorously characterized intermediate minimizes the risk of unidentified impurities propagating into preclinical batches, a compliance advantage over sourcing less transparently characterized analogs.

Computational Property-Based Drug Design Benchmark

The compound's distinct physicochemical profile—LogP 2.33, TPSA 60.25 Ų, and MW 371.62—places it in a favorable region of drug-like chemical space. Computational chemists can use these quantitative descriptors as benchmarks when designing virtual libraries or performing multiparameter optimization (MPO) scoring, comparing lead candidates derived from this scaffold against those originating from the simpler and less lipophilic core scaffold.

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

Sequential cross-coupling capacity

Regioselective derivatization efficiency

Aldehyde-based bioconjugation

Lipophilicity and aldehyde reactivity

Cellular permeability in bioconjugate evaluation

Preclinical candidate advancement

Batch-specific QC documentation

Impurity control and synthetic reproducibility

Computational drug design benchmark

Computed physicochemical descriptors

Multiparameter optimization scoring

• [1] MDPI. (2018). Synthesis and PI3 Kinase Inhibition Activity of Some Novel Trisubstituted Morpholinopyrimidines. Retrieved from https://www.mdpi.com View Source